Cas no 2228706-44-1 ((1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutyl)methanol)
(1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutyl)methanol
- EN300-1737007
- (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol
- 2228706-44-1
-
- Inchi: 1S/C11H13N3O/c15-8-11(3-1-4-11)9-6-12-10-2-5-13-14(10)7-9/h2,5-7,15H,1,3-4,8H2
- InChI Key: FPNCFKCWXOPWKZ-UHFFFAOYSA-N
- SMILES: OCC1(C2C=NC3=CC=NN3C=2)CCC1
Computed Properties
- Exact Mass: 203.105862047g/mol
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 50.4Ų
(1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1737007-0.05g |
(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol |
2228706-44-1 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1737007-0.1g |
(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol |
2228706-44-1 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1737007-0.25g |
(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol |
2228706-44-1 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1737007-0.5g |
(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol |
2228706-44-1 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1737007-1.0g |
(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol |
2228706-44-1 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1737007-2.5g |
(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol |
2228706-44-1 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1737007-5.0g |
(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol |
2228706-44-1 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1737007-10.0g |
(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol |
2228706-44-1 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1737007-1g |
(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol |
2228706-44-1 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1737007-5g |
(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol |
2228706-44-1 | 5g |
$4517.0 | 2023-09-20 |
(1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutyl)methanol Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on (1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutyl)methanol
Compound CAS No 2228706-44-1: (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol
The compound with CAS number 2228706-44-1, known as (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its pyrazolo[1,5-a]pyrimidine ring system fused with a cyclobutane ring, which contributes to its potential bioactivity and selectivity in various biological assays.
Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The cyclobutane moiety in this compound adds a unique twist to its structure, potentially enhancing its ability to interact with target proteins through non-canonical binding modes. This structural feature has been shown to improve the compound's pharmacokinetic properties, including absorption and stability in vivo.
One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Researchers have demonstrated that certain pyrazolo[1,5-a]pyrimidine derivatives exhibit potent anti-proliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The methanol group attached to the cyclobutane ring may play a critical role in modulating the compound's bioavailability and toxicity profiles, making it a strong candidate for further preclinical testing.
In addition to its therapeutic potential, this compound has also been explored for its anti-viral properties. Recent findings suggest that it may inhibit key viral enzymes responsible for replication and entry into host cells. This dual functionality underscores the versatility of pyrazolo[1,5-a]pyrimidine-based compounds in addressing multiple disease states.
The synthesis of (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclobutyl)methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has enabled the efficient construction of the pyrazolo[1,5-a]pyrimidine ring system, while subsequent functionalization steps have allowed for precise control over the cyclobutane substituents.
From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed the compound's purity and structural integrity, which are essential for ensuring reliable results in biological studies.
In conclusion, CAS No 2228706-44-1 represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological profile make it a valuable tool for researchers seeking novel therapeutic agents. As ongoing studies continue to uncover new applications for this compound, it is poised to play a pivotal role in the development of next-generation medicines.
2228706-44-1 ((1-{pyrazolo1,5-apyrimidin-6-yl}cyclobutyl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)